Cas no 1805585-50-5 (2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805585-50-5
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4880822
• Update Time: 2025-07-19

2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)5-1-4(3-17)6(2-15)16-7(5)9(12,13)14/h1,3,8H
• InChI Key： NMZFOMIDMCLYGV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=C(C#N)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805585-50-5)

2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805585-50-5) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound, often referred to by its systematic name, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with one nitrogen atom. The presence of cyano, difluoromethyl, and trifluoromethyl groups imparts distinct chemical and biological properties that make it a valuable candidate for various research and development activities.

The cyano group (CN) is known for its strong electron-withdrawing effect and its ability to participate in various chemical reactions, such as nucleophilic addition and substitution reactions. This group is often used in the synthesis of nitriles, which are important intermediates in the production of pharmaceuticals and agrochemicals. The difluoromethyl (CF₂H) and trifluoromethyl (CF₃) groups are fluorinated alkyl moieties that significantly influence the electronic and steric properties of the molecule. These groups enhance the lipophilicity and metabolic stability of the compound, making it particularly useful in drug design and development.

The pyridine-3-carboxaldehyde moiety is a versatile functional group that can undergo a variety of reactions, including condensation, reduction, and oxidation. This group is often used in the synthesis of aldehydes, which are important precursors for the preparation of more complex organic molecules. The combination of these functional groups in 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde results in a highly reactive and versatile compound with potential applications in medicinal chemistry, materials science, and analytical chemistry.

Recent research has highlighted the significance of 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde in various scientific domains. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of novel drugs targeting specific biological pathways. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease processes, such as kinases and proteases. The unique combination of functional groups provides a robust platform for optimizing the pharmacological properties of drug candidates.

In materials science, 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde has been explored for its use in the synthesis of advanced materials with tailored properties. The fluorinated moieties enhance the thermal stability and chemical resistance of polymers and coatings, making them suitable for high-performance applications in industries such as electronics and aerospace. Additionally, the aldehyde group can be used to introduce cross-linking functionalities, further enhancing the mechanical strength and durability of these materials.

In analytical chemistry, 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde has been utilized as a derivatizing agent for improving the detection sensitivity and selectivity of various analytical techniques. The presence of multiple functional groups allows for the formation of stable derivatives that can be easily detected using methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). This makes it an invaluable tool for trace analysis in environmental monitoring, forensic science, and clinical diagnostics.

The synthesis of 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde involves several steps that require careful control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors followed by selective functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805585-50-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure endows it with a wide range of chemical reactivity and biological activity, making it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing our understanding and capabilities in chemistry, biology, and pharmaceuticals.